Cas no 647854-11-3 (Hexanenitrile, 3-(methoxymethyl)-)

• Product Name: Hexanenitrile, 3-(methoxymethyl)-
• CAS No: 647854-11-3
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 416190
• PubChem ID: 71378653
• Update Time: 2025-04-19

Hexanenitrile, 3-(methoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Hexanenitrile, 3-(methoxymethyl)-
• 3-(methoxymethyl)hexanenitrile
• DTXSID10801262
• 647854-11-3

• Inchi： 1S/C8H15NO/c1-3-4-8(5-6-9)7-10-2/h8H,3-5,7H2,1-2H3
• InChI Key： IONKVXHVZSJHTG-UHFFFAOYSA-N
• SMILES： O(C)CC(CC#N)CCC

Computed Properties

• Exact Mass: 141.11545
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02